N-cyclohexyl-2-(methylthio)-1,3-benzothiazole-6-sulfonamide

• Molecular Formula: C14H18N2O2S3
• Molecular Weight: 342.5g/mol
• IUPAC Name: N-cyclohexyl-2-methylsulfanyl-1,3-benzothiazole-6-sulfonamide
• InChI: InChI=1S/C14H18N2O2S3/c1-19-14-15-12-8-7-11(9-13(12)20-14)21(17,18)16-10-5-3-2-4-6-10/h7-10,16H,2-6H2,1H3
• InChI Key: OQZHWXPRMUYGEB-UHFFFAOYSA-N
• SMILES: CSC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)NC3CCCCC3

Description

N-cyclohexyl-2-(methylthio)-1,3-benzothiazole-6-sulfonamide is a member of benzothiazoles.

Scientific Research Applications

Catalytic Oxidation and Vulcanization Accelerants

N-cyclohexyl-2-benzothiazole sulfonamide is utilized as a vulcanization accelerant. It is prepared through an environmentally friendly method using metal polymer complexes as catalysts and oxygen as an oxidant. The study explores the impact of reactant ratios, reaction time, temperature, and catalyst amount on the reaction process (Han Xiao-mei, 2005).

Biotransformation Studies

The compound undergoes complete metabolism in rats, rabbits, and dogs to form urinary metabolites like benzothiazole-2 mercapturic acid and benzothiazole-2 thioglucuronic acid. This transformation is a result of sulfonamide being replaced by glutathione (D. Colucci & D. A. Buyske, 1965).

Antiproliferative Activity in Cancer Research

Benzothiazole derivatives, including those with sulfonamide groups, show significant antiproliferative activity against various human tumor-derived cell lines. Some compounds in this series demonstrate selectivity and non-toxicity to normal human tissues (Y. Al-Soud et al., 2008).

Composites and Polymer Science

The compound, when included in the processing of polypropylene/halloysite nanotubes (HNTs) composites, leads to enhanced mechanical and thermal properties. This improvement is attributed to the interfacial grafting and electron transferring mechanism (Mingxian Liu et al., 2009).

Inhibitors in Biochemistry

It is found to be a moderately potent inhibitor in cyclin-dependent kinase 5 (cdk5) studies, providing insights into its binding mode and potential application in biochemical research (J. Malmström et al., 2012).

Synthesis and Chemical Reactions

Studies on hydroxylamine as an oxygen nucleophile reveal that benzothiazole-2-sulfonamides can form 2-hydroxybenzothiazole, offering potential applications in synthetic chemistry and deprotection methods for amino acids (Jos J. A. G. Kamps et al., 2013).